Cas no 1203053-17-1 (3-1-(4-fluorobenzenesulfonyl)-1,2,3,4-tetrahydroquinolin-7-yl-1-phenylurea)

• Product Name: 3-1-(4-fluorobenzenesulfonyl)-1,2,3,4-tetrahydroquinolin-7-yl-1-phenylurea
• CAS No: 1203053-17-1
• MF: C₂₂H₂₀FN₃O₃S
• MW: 425.475907325745
• CID: 6434865
• PubChem ID: 30372956
• Update Time: 2025-06-29

3-1-(4-fluorobenzenesulfonyl)-1,2,3,4-tetrahydroquinolin-7-yl-1-phenylurea Chemical and Physical Properties

Names and Identifiers

• 3-1-(4-fluorobenzenesulfonyl)-1,2,3,4-tetrahydroquinolin-7-yl-1-phenylurea
• 1-(1-((4-fluorophenyl)sulfonyl)-1,2,3,4-tetrahydroquinolin-7-yl)-3-phenylurea
• 1203053-17-1
• F5533-0067
• 1-[1-(4-fluorophenyl)sulfonyl-3,4-dihydro-2H-quinolin-7-yl]-3-phenylurea
• 3-[1-(4-fluorobenzenesulfonyl)-1,2,3,4-tetrahydroquinolin-7-yl]-1-phenylurea
• AKOS024512831

• Inchi： 1S/C22H20FN3O3S/c23-17-9-12-20(13-10-17)30(28,29)26-14-4-5-16-8-11-19(15-21(16)26)25-22(27)24-18-6-2-1-3-7-18/h1-3,6-13,15H,4-5,14H2,(H2,24,25,27)
• InChI Key： SCTXCAOXVQIEGO-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)F)(N1C2C=C(C=CC=2CCC1)NC(NC1C=CC=CC=1)=O)(=O)=O

Computed Properties

• Exact Mass: 425.12094084g/mol
• Monoisotopic Mass: 425.12094084g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 30
• Rotatable Bond Count: 4
• Complexity: 684
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 86.9Ų

Additional information on 3-1-(4-fluorobenzenesulfonyl)-1,2,3,4-tetrahydroquinolin-7-yl-1-phenylurea

3-1-(4-Fluorobenzenesulfonyl)-1,2,3,4-Tetrahydroquinolin-7-yl-1-phenylurea: A Comprehensive Overview

The compound with CAS No. 1203053-17-1, known as 3-1-(4-fluorobenzenesulfonyl)-1,2,3,4-tetrahydroquinolin-7-yl-1-phenylurea, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound belongs to the class of ureas, which are widely studied for their potential applications in drug development. The structure of this molecule is characterized by a 4-fluorobenzenesulfonyl group attached to a tetrahydroquinoline moiety, further linked to a phenylurea group. This unique combination of functional groups endows the compound with distinctive chemical and biological properties.

Recent studies have highlighted the importance of tetrahydroquinoline derivatives in modulating various biological pathways. The 4-fluorobenzenesulfonyl group is known to enhance the stability and bioavailability of the molecule, while the phenylurea moiety contributes to its ability to interact with specific protein targets. These features make this compound a promising candidate for therapeutic interventions in areas such as oncology and neurodegenerative diseases.

One of the most significant advancements in understanding this compound has come from its application in cancer research. Preclinical studies have demonstrated that 3-1-(4-fluorobenzenesulfonyl)-1,2,3,4-tetrahydroquinolin-7-yl-1-phenylurea exhibits potent anti-proliferative activity against various cancer cell lines. This effect is attributed to its ability to inhibit key enzymes involved in cell cycle regulation and apoptosis. Furthermore, the compound has shown selectivity towards cancer cells over normal cells, which is a critical factor in minimizing off-target effects and improving therapeutic efficacy.

The synthesis of this compound involves a multi-step process that combines advanced organic chemistry techniques. The incorporation of the 4-fluorobenzenesulfonyl group requires precise control over reaction conditions to ensure optimal yields and purity. Similarly, the construction of the tetrahydroquinoline ring system demands expertise in stereochemistry and catalytic processes. These challenges highlight the importance of continuous innovation in synthetic methodologies to facilitate large-scale production of this compound for clinical trials.

In addition to its pharmacological applications, this compound has also been explored for its potential in materials science. The unique electronic properties of the phenylurea group make it a candidate for use in organic electronics and optoelectronic devices. Researchers are currently investigating its suitability as a component in light-emitting diodes (LEDs) and photovoltaic cells, where its ability to efficiently transport charge carriers could lead to improved device performance.

Looking ahead, the development of 3-1-(4-fluorobenzenesulfonyl)-1,2,3,4-tetrahydroquinolin-7-yl-1-phenylurea into a clinically viable drug will depend on several factors. These include further optimization of its pharmacokinetic properties, identification of biomarkers for patient stratification, and evaluation of its safety profile through rigorous preclinical testing. Collaborative efforts between academic institutions and pharmaceutical companies will be essential to overcoming these challenges and bringing this promising compound closer to clinical use.

In conclusion, CAS No. 1203053-17-1 represents a cutting-edge advancement in medicinal chemistry with broad implications for drug discovery and materials science. Its unique structure and versatile functional groups position it as a valuable tool for addressing unmet medical needs and advancing technological innovations. As research continues to unfold, this compound has the potential to make a significant impact on both human health and industrial applications.